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Compound of Interest

Compound Name: Cortistatin-14 tfa

Cat. No.: B15602977

This document provides immediate, essential guidance for the safe handling, use, and disposal
of Cortistatin-14 trifluoroacetate (TFA) salt in a laboratory setting. The information is intended
for researchers, scientists, and professionals in drug development.

Hazard Identification and Safety Ratings

Cortistatin-14 TFA is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). Standard precautions for handling laboratory chemicals should be
observed.

The substance has been assigned the following safety ratings by the National Fire Protection
Association (NFPA) and the Hazardous Materials Identification System (HMIS):

Rating System Health Fire Reactivity
NFPA 0 0 0
HMIS 0 0 0

Personal Protective Equipment (PPE)

While Cortistatin-14 TFA is not classified as hazardous, adherence to standard laboratory
safety protocols is essential. The following personal protective equipment is recommended:
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Protection Type Recommended Equipment Purpose

Prevents direct skin contact.

The glove material should be

Hand Protection Nitrile or latex gloves ) )
impermeable and resistant to
the product.

Protects eyes from accidental

Eye Protection Safety glasses or goggles splashes or aerosolized
particles.

] Protects skin and clothing from

Body Protection Laboratory coat

contamination.

Note: Due to a lack of specific testing, no recommendation for a particular glove material can
be given. Standard laboratory gloves are generally sufficient. Respiratory protection is not
required for normal handling.

Handling and Storage Procedures
Engineering Controls:

o Work in a well-ventilated area, such as a standard laboratory fume hood, especially when
handling powders to minimize inhalation of dust.

Handling:

e Avoid direct contact with skin, eyes, and clothing.

e Minimize dust generation and accumulation.

o Follow general protective and hygienic measures for handling chemicals.
Storage:

o Store in a tightly sealed container.

o Keep in a cool, dry place.
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Accidental Release and First Aid Measures

Spill Response:

« In case of a spill, mechanically pick up the material (e.g., sweep or vacuum).

e Place the collected material into a suitable, closed container for disposal.

» Avoid allowing the substance to enter sewers or surface/ground water.

First Aid:

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.
o After Skin Contact: Wash the affected area with soap and plenty of water.

» After Eye Contact: Rinse thoroughly with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

» After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if you
feel unwell.

Disposal Plan

Dispose of Cortistatin-14 TFA and any contaminated materials in accordance with local, state,
and federal regulations. Unused or waste material should be handled by a licensed
professional waste disposal service. Do not dispose of down the drain or into the environment.

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Cortistatin-14 TFA in a
research setting.
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Caption: Workflow for handling Cortistatin-14 TFA.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Cortistatin-
14 TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602977#personal-protective-equipment-for-
handling-cortistatin-14-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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